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Compound of Interest

Compound Name: Candidin

Cat. No.: B174359

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the intradermal administration of
Candidin® (Candida albicans Skin Test Antigen for Cellular Hypersensitivity) to ensure
consistent and reliable results for the assessment of delayed-type hypersensitivity (DTH).
Adherence to standardized procedures is critical for minimizing variability and obtaining
accurate immunological data.

Introduction

Candidin® is a skin test antigen used to assess cell-mediated immunity by eliciting a DTH
reaction in individuals previously sensitized to Candida albicans.[1] The reaction, characterized
by induration at the injection site, typically peaks between 24 and 48 hours.[1][2] Inconsistent
injection techniques can lead to unreliable results, potentially misinterpreting a subject's
immune status.[2][3] This document outlines the standardized materials and procedures to
achieve reproducible outcomes.

Materials and Equipment

A precise selection of materials is crucial for a successful intradermal injection.
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Equipment/Material

Specification

Purpose

Calibrated in 0.01 mL

Syringe Tuberculin syringe, 1 mL increments for accurate
dosage.[4][5]
Short, fine-gauge needle for
Needle 26 or 27 gauge, 1/4to 1/2 inch  superficial dermal
administration.[4][6]
o ] ) ) Standardized Candida
Candidin® Antigen Per manufacturer's instructions ) ]
albicans antigen.
) ) To cleanse the injection site
Antiseptic 70% alcohol swabs S o
and minimize infection risk.[3]
To ensure aseptic technique
Gloves Non-sterile examination gloves  and protect the administrator.

[4]

Sharps Container

Puncture-resistant container

For safe disposal of used

needles and syringes.[1]

Skin Marker

Fine-tipped, non-toxic

To mark the injection site for

accurate reading.

Ruler

Millimeter scale

To measure the diameter of

induration.

Experimental Protocol: Intradermal Injection of

Candidin®

This protocol details the step-by-step procedure for the administration and reading of the

Candidin® skin test.

Subject Preparation and Site Selection

» Informed Consent: Ensure the subject has provided informed consent after a thorough

explanation of the procedure, potential reactions, and purpose of the test.
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» Site Selection: Choose a suitable injection site, typically the volar (inner) surface of the
forearm.[2][3] The upper back, under the scapula, is an alternative site.[4] The selected area
should be free of lesions, rashes, moles, scars, or tattoos that could interfere with the
reading of the test.[4][5]

o Site Cleansing: Cleanse the chosen site with a 70% alcohol swab using a firm, circular
motion.[3] Allow the area to air dry completely before injection to prevent irritation and ensure
the effectiveness of the antiseptic.[4]

Syringe Preparation and Antigen Administration

e Antigen Preparation: Visually inspect the Candidin® vial for particulate matter or
discoloration. Do not use if either is present.[2]

o Drawing the Dose: Using a tuberculin syringe with a 26 or 27-gauge needle, draw up slightly
more than the required 0.1 mL dose of Candidin®.

e Removing Air and Adjusting Dose: Hold the syringe with the needle pointing up and tap the
barrel to cause any air bubbles to rise. Carefully expel the air and excess solution to
precisely align the plunger tip with the 0.1 mL mark on the syringe.[7]

o Positioning the Needle: With your non-dominant hand, stretch the skin at the injection site
taut.[5] Hold the syringe in your dominant hand, almost parallel to the skin, with the needle
bevel facing upwards.[8]

e Injection: Insert the needle slowly at a 5 to 15-degree angle into the epidermis, advancing it
only about 1/4 inch so that the entire bevel is just under the skin.[4][6]

o Administering the Antigen: Slowly inject the 0.1 mL of Candidin®. A distinct, sharply defined
wheal or bleb (a small blister-like elevation) of approximately 5 mm in diameter should form,
indicating a successful intradermal injection.[2][7] If a bleb does not form, the injection was
likely administered subcutaneously, and the test should be repeated at a different site.[2]

» Needle Withdrawal and Disposal: Withdraw the needle at the same angle it was inserted. Do
not massage the injection site, as this can disperse the antigen and affect the results.
Immediately dispose of the syringe and needle in a designated sharps container without
recapping.[1]
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Reading and Interpretation of Results

o Observation Period: The subject should be observed for at least 20 minutes following the
injection for any immediate adverse reactions.[2]

o Reading Time: The skin test should be read 48 hours after administration.[1][2] The reaction
typically begins within 24 hours and peaks between 24 and 48 hours.[2]

o Measurement of Induration: The reaction is assessed by visually inspecting and palpating
the area of induration (hardening).[2] Using a ruler, measure the diameter of the indurated
area in two perpendicular directions (longest diameter and midpoint orthogonal diameter).[2]

o Calculating the Result: The final result is the mean of the two diameter measurements.[2]

* Interpretation: A positive DTH reaction to Candidin® is defined as an induration of 5 mm or
greater.[2][3]

Data Presentation: Key Parameters for Consistent
Results
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Parameter

Recommended
ValuelTechnique

Rationale for Consistency

Injection Volume

0.1 mL

A standardized volume
ensures a consistent amount

of antigen is delivered.[2]

Injection Angle

5-15 degrees

A shallow angle ensures the
antigen is deposited into the

dermis, not subcutaneously.[4]

[6]

A fine needle minimizes tissue

Needle Gauge 26-27 G trauma and facilitates a
shallow injection.[4]
) A short needle prevents deep,
Needle Length 1/4 - 1/2 inch

subcutaneous injection.[4]

Bleb Formation

Distinct, sharply defined wheal

Visual confirmation of correct
intradermal placement of the

antigen.[2]

Allows for the peak

development of the delayed-

Reading Time 48 hours e )
type hypersensitivity reaction.
[11[2]
) Provides a more accurate and
Mean of two perpendicular ]
Measurement ] ] ] reproducible measurement of
diameters of induration ) )
the reaction size.[2]
Visualizations

Experimental Workflow for Candidin® Intradermal

Injection
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Caption: Workflow for Candidin® Intradermal Injection.
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Caption: Delayed-Type Hypersensitivity (DTH) Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Type IV hypersensitivity - Wikipedia [en.wikipedia.org]

2. Molecular mechanisms of CD8+ T cell-mediated delayed hypersensitivity: implications for
allergies, asthma, and autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]

. bio.libretexts.org [bio.libretexts.org]

. emedicine.medscape.com [emedicine.medscape.com]
. m.youtube.com [m.youtube.com]

. microbenotes.com [microbenotes.com]

. dermnetnz.org [dermnetnz.org]

°
[00] ~ » (621 iy w

. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols for Consistent
Candidin® Intradermal Injection Results]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174359#intradermal-injection-techniques-for-
consistent-candidin-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b174359?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Type_IV_hypersensitivity
https://pubmed.ncbi.nlm.nih.gov/9949307/
https://pubmed.ncbi.nlm.nih.gov/9949307/
https://bio.libretexts.org/Bookshelves/Microbiology/Microbiology_(Boundless)/12%3A_Immunology_Applications/12.04%3A_Immunity_Disorders-_Hypersensitivity/12.4E%3A_Type_IV_(Delayed_Cell-Mediated)_Reactions
https://emedicine.medscape.com/article/136118-overview
https://m.youtube.com/watch?v=jXTW4F-8jd4
https://microbenotes.com/type-iv-cell-mediated-hypersensitivity-mechanism-and-examples/
https://dermnetnz.org/topics/allergies-explained
https://www.researchgate.net/figure/Phases-of-type-IV-hypersensitivity-reaction-Unlike-to-other-hypersensitivity-reactions_fig59_342105656
https://www.benchchem.com/product/b174359#intradermal-injection-techniques-for-consistent-candidin-results
https://www.benchchem.com/product/b174359#intradermal-injection-techniques-for-consistent-candidin-results
https://www.benchchem.com/product/b174359#intradermal-injection-techniques-for-consistent-candidin-results
https://www.benchchem.com/product/b174359#intradermal-injection-techniques-for-consistent-candidin-results
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b174359?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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